Cas no 1305324-34-8 (1-(2,3,6-Trifluorophenyl)propan-2-one)

1-(2,3,6-Trifluorophenyl)propan-2-one structure
1305324-34-8 structure
Product Name:1-(2,3,6-Trifluorophenyl)propan-2-one
CAS No:1305324-34-8
MF:C9H7F3O
MW:188.146493196487
CID:4587069
PubChem ID:55274609
Update Time:2024-03-01

1-(2,3,6-Trifluorophenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

    • 1-(2,3,6-trifluorophenyl)propan-2-one
    • 2-Propanone, 1-(2,3,6-trifluorophenyl)-
    • 1-(2,3,6-Trifluoro-phenyl)-propan-2-one
    • 1-(2,3,6-Trifluorophenyl)propan-2-one
    • MDL: MFCD11553528
    • Inchi: 1S/C9H7F3O/c1-5(13)4-6-7(10)2-3-8(11)9(6)12/h2-3H,4H2,1H3
    • InChI Key: FYLJYJAACVPMRM-UHFFFAOYSA-N
    • SMILES: FC1C(=CC=C(C=1CC(C)=O)F)F

Computed Properties

  • Exact Mass: 188.04489933g/mol
  • Monoisotopic Mass: 188.04489933g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 17.1

1-(2,3,6-Trifluorophenyl)propan-2-one Pricemore >>

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Chemenu
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1305324-34-8 95%+
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Enamine
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Enamine
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Enamine
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Enamine
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